Cas no 183288-43-9 (Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate
• CAS No: 183288-43-9
• MF: C₂₀H₂₆N₂O₅
• MW: 374.430845737457
• MDL: MFCD21607421
• CID: 840737
• PubChem ID: 11176275
• Update Time: 2025-06-09

Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate
• 1-PIPERAZINECARBOXYLIC ACID, 4-[2-(ETHOXYCARBONYL)-5-BENZOFURANYL]-, 1,1-DIMETHYLETHYL ESTER
• 4-[2-(Ethoxycarbonyl)-5-benzofuranyl]-1-piperazinecarboxylic acid tert-butyl ester
• Ethyl 5-(4-tert-butoxycarbonyl-1-piperazinyl)benzofuran-2-carboxylate
• 1-BOC-4-(2-(ETHOXYCARBONYL)BENZOFURAN-5-YL)PIPERAZINE
• EOS-60443
• tert-butyl 4-(2-ethoxycarbonyl-1-benzofuran-5-yl)piperazine-1-carboxylate
• UGJBHBXXMCVEIH-UHFFFAOYSA-N
• BCP06220
• tert-Butyl 4-[2-(ethoxycarbonyl)-1-benzofuran-5-yl]piperazine-1-carboxylate
• AKOS016005437
• CS-M1869
• ethyl 5-(4-tert-butoxycarbonyl-1-piperazinyl)benzofuran-2-caboxylate
• 183288-43-9
• ethyl 5-(4-tert-butoxycarbonylpiperazin-1-yl)benzofuran-2-carboxylate
• MFCD21607421
• DTXSID80457795
• tert-Butyl4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate
• 4-(2-(ethoxycarbonyl)-5-benzofuranyl)-1-piperazinecarboxylic acid tert-butyl ester
• SCHEMBL1886952
• AS-19181
• AC-25887
• DA-18281
• Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate

• MDL： MFCD21607421
• Inchi： 1S/C20H26N2O5/c1-5-25-18(23)17-13-14-12-15(6-7-16(14)26-17)21-8-10-22(11-9-21)19(24)27-20(2,3)4/h6-7,12-13H,5,8-11H2,1-4H3
• InChI Key： UGJBHBXXMCVEIH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC3=C(C=C(C(=O)OCC)O3)C=2)CC1)=O

Computed Properties

• Exact Mass: 374.18400
• Monoisotopic Mass: 374.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.202
• Melting Point: 121-123°C
• Boiling Point: 494.0±45.0°C at 760 mmHg
• PSA: 72.22000
• LogP: 3.66950

Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate

Introduction to Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate (CAS No. 183288-43-9)

Tert-Butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 183288-43-9, represents a fusion of benzofuran and piperazine moieties, which are both well-documented scaffolds in medicinal chemistry. The presence of an ethoxycarbonyl group further enhances its potential as a building block for the development of novel therapeutic agents.

The benzofuran moiety, characterized by its aromatic ring system fused with an oxygen atom, is known for its role in various biological processes and has been extensively explored in drug design. Specifically, benzofuran derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The incorporation of this motif into Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate not only contributes to its structural diversity but also imparts specific pharmacological activities.

On the other hand, the piperazine ring is a common pharmacophore found in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The piperazine moiety in this compound is further functionalized with a tert-butyl group at the 1-position and an ethoxycarbonyl-substituted benzofuran at the 4-position, creating a highly versatile structure for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate with various biological targets. These studies have highlighted its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, computational simulations suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression.

In vitro studies have begun to elucidate the pharmacological profile of Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate. Initial results indicate that it demonstrates moderate affinity for several targets, including protein kinase A (PKA) and serotonin receptors. These findings are particularly intriguing given the therapeutic potential of modulating these targets in conditions such as depression, anxiety, and neurodegenerative diseases.

The ethoxycarbonyl group in the structure not only contributes to the overall solubility and bioavailability of the compound but also serves as a handle for further chemical modifications. This versatility allows for the exploration of derivative compounds that may exhibit improved efficacy or reduced side effects. For example, replacing the ethoxycarbonyl group with other functional groups could alter the metabolic stability or binding characteristics of the molecule.

The synthesis of Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functionalization with the piperazine moiety. The introduction of the ethoxycarbonyl group is typically achieved through esterification or carbamate formation techniques.

The importance of high-purity intermediates cannot be overstated in pharmaceutical chemistry. Impurities can significantly affect the pharmacological activity and safety of a drug candidate. Therefore, rigorous purification techniques such as column chromatography and recrystallization are employed to ensure that Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate meets stringent quality standards before it is advanced into preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human subjects. In these studies, Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate will be assessed for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicity studies will be conducted to determine its safety profile at various doses.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate are designed and optimized. These technologies allow researchers to predict how different structural modifications will impact biological activity, thereby accelerating the development process. By leveraging these tools, scientists can identify promising candidates more efficiently and reduce the time required for drug development.

The future prospects for Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate are exciting given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in treating neurological disorders by modulating neurotransmitter systems. Furthermore, investigations into its anti-inflammatory properties may open new avenues for treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Tert-butyl 4-(2-(ethoxycarbonyl)benzofuran-5-yl)piperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its novel structure combines well-documented pharmacophores that exhibit promise in treating various diseases. With continued research and development, this compound has the potential to contribute to next-generation therapeutics that address unmet medical needs.